18-Hydroxycortisol (Hemiacetal)
18-Hydroxycortisol (Hemiacetal)
Brand Name:
Vulcanchem
CAS No.:
144302-17-0
VCID:
VC21123425
InChI:
InChI=1S/C21H30O6/c1-18-6-4-13(23)8-12(18)2-3-14-15-5-7-20(25)19(15,9-16(24)17(14)18)11-27-21(20,26)10-22/h8,14-17,22,24-26H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18-,19+,20+,21+/m0/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O
Molecular Formula:
C21H30O6
Molecular Weight:
378.5 g/mol
18-Hydroxycortisol (Hemiacetal)
CAS No.: 144302-17-0
Cat. No.: VC21123425
Molecular Formula: C21H30O6
Molecular Weight: 378.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144302-17-0 |
|---|---|
| Molecular Formula | C21H30O6 |
| Molecular Weight | 378.5 g/mol |
| IUPAC Name | (1S,2S,5R,6R,9S,11S,12S,13R)-5,6,11-trihydroxy-6-(hydroxymethyl)-13-methyl-7-oxapentacyclo[10.8.0.02,9.05,9.013,18]icos-17-en-16-one |
| Standard InChI | InChI=1S/C21H30O6/c1-18-6-4-13(23)8-12(18)2-3-14-15-5-7-20(25)19(15,9-16(24)17(14)18)11-27-21(20,26)10-22/h8,14-17,22,24-26H,2-7,9-11H2,1H3/t14-,15-,16-,17+,18-,19+,20+,21+/m0/s1 |
| Standard InChI Key | TZHBCIMMSKGBFX-PWAYDTSZSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@@]45[C@H]3CC[C@@]4([C@](OC5)(CO)O)O)O |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC45C3CCC4(C(OC5)(CO)O)O)O |
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